Cas no 2143-80-8 (4-(2-fluorophenyl)but-3-en-2-one)

• Product Name: 4-(2-fluorophenyl)but-3-en-2-one
• CAS No: 2143-80-8
• MF: C₁₀H₉FO
• MW: 164.176266431808
• CID: 864336
• PubChem ID: 5463007
• Update Time: 2025-04-19

4-(2-fluorophenyl)but-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(2-fluorophenyl)but-3-en-2-one
• 3-buten-2-one, 4-(2-fluorophenyl)-, (3E)-

• Inchi： 1S/C10H9FO/c1-8(12)6-7-9-4-2-3-5-10(9)11/h2-7H,1H3/b7-6+
• InChI Key： ZUZCIZDIGXGYDS-VOTSOKGWSA-N
• SMILES： FC1C=CC=CC=1/C=C/C(C)=O

Computed Properties

• Exact Mass: 164.06400
• Monoisotopic Mass: 164.063743
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 2.1

Experimental Properties

• Density: 1.107
• Boiling Point: 259.9°C at 760 mmHg
• Flash Point: 104.4°C
• Refractive Index: 1.544
• PSA: 17.07000
• LogP: 2.42790

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes